Cas no 2228700-80-7 (ethyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate
• CAS No: 2228700-80-7
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5894357
• PubChem ID: 165611635
• Update Time: 2025-05-19

ethyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate
• 2228700-80-7
• EN300-1735414

• Inchi： 1S/C12H22N2O2/c1-2-16-11(15)14-8-4-10(5-9-14)12(13)6-3-7-12/h10H,2-9,13H2,1H3
• InChI Key： HEXAXBWOEIOLIL-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)C1(CCC1)N)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Additional information on ethyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate

Comprehensive Overview of Ethyl 4-(1-Aminocyclobutyl)piperidine-1-carboxylate (CAS No. 2228700-80-7)

Ethyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate (CAS No. 2228700-80-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a piperidine ring with a cyclobutyl amine moiety, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's CAS number 2228700-80-7 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and research contexts. Its ethyl carboxylate group enhances solubility, while the aminocyclobutyl segment contributes to steric and electronic modulation—key factors in optimizing drug-receptor interactions. Recent studies highlight its relevance in fragment-based drug design (FBDD), where small molecules like this are used to target protein pockets with high specificity.

In the context of trending topics, ethyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate aligns with growing interest in synthetic methodologies for strained ring systems. Cyclobutanes, once considered challenging to synthesize, are now pivotal in medicinal chemistry due to their ability to improve metabolic stability and binding affinity. Searches for "cyclobutyl amine derivatives" and "piperidine carboxylate applications" have surged, reflecting demand for innovative scaffolds in cancer research and neurodegenerative disease studies.

From a synthetic perspective, this compound exemplifies advancements in catalytic C-N bond formation, a hot topic in green chemistry. Researchers frequently query "efficient synthesis of aminocyclobutyl piperidines" or "CAS 2228700-80-7 suppliers," underscoring its commercial and academic value. Its stability under physiological conditions also makes it a candidate for prodrug development, addressing challenges like oral bioavailability—a recurring theme in pharmaceutical forums.

Quality control of CAS 2228700-80-7 involves rigorous HPLC and NMR validation to ensure purity, a concern frequently raised in GMP manufacturing discussions. The compound’s logP and pKa profiles are actively analyzed to predict ADME (Absorption, Distribution, Metabolism, Excretion) properties, linking it to broader debates on AI-driven drug discovery tools that prioritize molecular descriptors.

Environmental and safety assessments of ethyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate emphasize its low ecotoxicity, aligning with industry shifts toward sustainable chemistry. Regulatory filings often reference its REACH compliance, a key search term among compliance officers. Furthermore, its role in peptide mimetics design connects to rising interest in macrocyclic therapeutics, a niche with exponential growth in patent filings.

In summary, ethyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate (CAS No. 2228700-80-7) represents a convergence of cutting-edge synthetic chemistry and therapeutic innovation. Its versatility as a pharmacophore and compatibility with modern high-throughput screening platforms position it as a compound of enduring relevance in life sciences.